Cas no 1354019-75-2 ((R)-3-(Carboxymethyl-ethyl-amino)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: (R)-3-(Carboxymethyl-ethyl-amino)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354019-75-2
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 2155270
• Update Time: 2025-05-21

(R)-3-(Carboxymethyl-ethyl-amino)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-(carboxymethyl-ethyl-amino)-piperidine-1-carboxylic acid tert-butyl ester
• (R)-2-((1-(tert-Butoxycarbonyl)piperidin-3-yl)(ethyl)amino)acetic acid
• AM96844
• (R)-3-(carboxymethylethylamino)piperidine-1-carboxylic acid tert-butyl ester
• (R)-3-(Carboxymethyl-ethyl-amino)-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H26N2O4/c1-5-15(10-12(17)18)11-7-6-8-16(9-11)13(19)20-14(2,3)4/h11H,5-10H2,1-4H3,(H,17,18)/t11-/m1/s1
• InChI Key： TYZIWOHZJJBVRP-LLVKDONJSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H](C1)N(CC(=O)O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-3-(Carboxymethyl-ethyl-amino)-piperidine-1-carboxylic acid tert-butyl ester

(R)-3-(Carboxymethyl-Ethyl-Amino)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester

The compound with CAS No. 1354019-75-2, known as (R)-3-(Carboxymethyl-Ethyl-Amino)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, materials science, and advanced chemical synthesis. This compound is notable for its unique structural features, which include a piperidine ring substituted with a carboxylic acid tert-butyl ester group and an (R)-configured amino side chain. These structural elements contribute to its versatile chemical reactivity and potential for use in various industrial and academic research settings.

Recent studies have highlighted the importance of this compound in the development of novel drug delivery systems. The piperidine ring structure provides a rigid framework that can be further functionalized to enhance drug solubility and bioavailability. For instance, researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules with improved pharmacokinetic properties. The tert-butyl ester group, in particular, has been shown to play a critical role in stabilizing the molecule during synthesis while allowing for controlled release in biological systems.

In addition to its pharmaceutical applications, this compound has also found utility in the field of catalytic chemistry. The amino side chain of the molecule can act as a coordinating site for metal ions, making it a promising candidate for the development of organocatalysts or transition metal complexes. Recent advancements in asymmetric catalysis have demonstrated that the (R)-configuration of this compound can significantly influence the enantioselectivity of reactions, opening new avenues for the synthesis of chiral compounds.

The synthesis of (R)-3-(Carboxymethyl-Ethyl-Amino)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester involves a multi-step process that combines principles from stereochemistry and organic synthesis. Key steps include the formation of the piperidine ring through ring-closing reactions, followed by selective substitution to introduce the amino and ester groups. The stereochemical control at the (R) configuration is achieved through careful optimization of reaction conditions, ensuring high enantiomeric excess in the final product.

From a materials science perspective, this compound has been investigated as a building block for advanced polymers and materials with tailored properties. Its ability to undergo various types of polymerization reactions makes it a valuable precursor for creating materials with applications in electronics, optics, and biomedical engineering. For example, recent research has focused on using this compound to synthesize stimuli-responsive polymers that can respond to external stimuli such as temperature or pH changes.

Moreover, the tert-butyl ester group in this compound has been exploited in click chemistry applications. Click chemistry relies on efficient and selective reactions between functional groups to assemble complex molecules quickly. The presence of both an ester and an amino group in this molecule makes it an ideal candidate for such reactions, enabling researchers to construct larger molecular frameworks with precision.

In terms of environmental considerations, this compound has been studied for its potential role in biodegradable materials. The ester linkages within its structure are susceptible to hydrolysis under certain conditions, making it a promising candidate for developing eco-friendly materials that can degrade naturally without leaving harmful residues.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of this compound. Advanced molecular modeling techniques have been used to predict its reactivity under various conditions, providing insights into its potential applications in energy storage devices such as batteries and supercapacitors. These findings underscore the importance of understanding the fundamental properties of such compounds to unlock their full potential.

In conclusion, (R)-3-(Carboxymethyl-Ethyl-Amino)-Piperidine-1-Carboxylic Acid Tert-Butyl Ester is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in pharmaceutical development, catalytic chemistry, materials science, and beyond. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in advancing scientific innovation and industrial progress.